Carbamic acid, [[(4-methylphenyl)sulfonyl]methyl]nitroso-, ethyl ester

• CAS No.: 2951-53-3
• Molecular Formula: C11H14N2O5S
• Molecular Weight: 286.31 g/mol
• IUPAC Name: ethyl N-[(4-methylphenyl)sulfonylmethyl]-N-nitrosocarbamate
• InChI: InChI=1S/C11H14N2O5S/c1-3-18-11(14)13(12-15)8-19(16,17)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key: XHJDJGHDCNGMQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(CS(=O)(=O)C1=CC=C(C=C1)C)N=O

Description

Carbamic acid, [[(4-methylphenyl)sulfonyl]methyl]nitroso-, ethyl ester is a complex organic compound with a unique structure that includes a carbamic acid moiety, a sulfonyl group, and a nitroso group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbamic acid, [[(4-methylphenyl)sulfonyl]methyl]nitroso-, ethyl ester typically involves multiple steps. One common method starts with the reaction of 4-methylbenzenesulfonyl chloride with an appropriate amine to form the sulfonamide. This intermediate is then subjected to nitrosation using nitrous acid or a nitrosating agent to introduce the nitroso group. Finally, the esterification of the carbamic acid moiety is achieved using ethyl alcohol under acidic conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, [[(4-methylphenyl)sulfonyl]methyl]nitroso-, ethyl ester can undergo various chemical reactions, including:

Oxidation: The nitroso group can be oxidized to a nitro group using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The nitroso group can be reduced to an amine using reducing agents such as sodium borohydride or hydrogen in the presence of a catalyst.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, hydrogen with